4-(3-Methylphenyl)-1-prop-2-enoylpiperidine-4-carboxylic acid

• IUPAC Name: 4-(3-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C16H19NO3/c1-3-14(18)17-9-7-16(8-10-17,15(19)20)13-6-4-5-12(2)11-13/h3-6,11H,1,7-10H2,2H3,(H,19,20)
• InChI Key: QNZUDNLGNLCFMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(CCN(CC2)C(=O)C=C)C(=O)O
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

4-(3-Methylphenyl)-1-prop-2-enoylpiperidine-4-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. Also known as MPPC, the compound is a piperidine derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of MPPC is not fully understood. However, studies have shown that the compound inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of pain and inflammation. Additionally, MPPC has been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the degradation of extracellular matrix proteins, which play a role in cancer cell invasion and metastasis.
Biochemical and Physiological Effects
Studies have shown that MPPC exhibits anti-inflammatory and analgesic effects by inhibiting the activity of COX-2 and reducing the production of prostaglandins. Additionally, MPPC has been shown to inhibit the activity of MMPs, which play a role in cancer cell invasion and metastasis. Furthermore, MPPC has been shown to exhibit antioxidant activity, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

MPPC has several advantages for lab experiments, including its availability, stability, and ease of synthesis. However, the compound has some limitations, including its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of MPPC. One potential direction is the development of MPPC-based drugs for the treatment of pain and inflammation-related disorders. Additionally, further studies are needed to fully understand the mechanism of action of MPPC and its potential applications in the treatment of cancer. Furthermore, studies are needed to investigate the potential side effects and toxicity of MPPC in animal models and humans.

Synthesis Methods

MPPC can be synthesized using various methods, including the reaction between 3-methylphenylacetic acid and piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and dimethylaminopyridine (DMAP). The reaction yields 4-(3-Methylphenyl)-1-prop-2-enoylpiperidine-4-carboxylic acid as the final product. Other methods of synthesis include the reaction between 3-methylbenzaldehyde and piperidine in the presence of a catalyst such as copper iodide.

Scientific Research Applications

MPPC has been studied for its potential applications in the field of medicine. Studies have shown that the compound exhibits anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, MPPC has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of anticancer drugs.